Cas no 120119-18-8 (1-Propanethiol,3-[[3-(methylamino)propyl]amino]-, hydrochloride (1:2))

• Product Name: 1-Propanethiol,3-[[3-(methylamino)propyl]amino]-, hydrochloride (1:2)
• CAS No: 120119-18-8
• MF: C₇H₂₀Cl₂N₂S
• MW: 235.218098640442
• CID: 173767
• PubChem ID: 129036
• Update Time: 2025-04-19

1-Propanethiol,3-[[3-(methylamino)propyl]amino]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Propanethiol,3-[[3-(methylamino)propyl]amino]-, hydrochloride (1:2)
• 3-(3-methylaminopropylamino)propylmercaptan
• 3-[3-(methylamino)propylamino]propane-1-thiol,dihydrochloride
• 1-Propanethiol, 3-((3-(methylamino)propyl)amino)-, dihydrochloride
• 3-(3-Methylaminopropylamino)propylmercaptan dihydrochloride
• 3-{[3-(methylamino)propyl]amino}propane-1-thiol
• 3-{[3-(methylamino)propyl]amino}propane-1-thiol dihydrochloride
• WR 151326
• 3-[3-(methylamino)propylamino]propane-1-thiol;dihydrochloride
• SCHEMBL789162
• 120119-18-8
• DTXSID90923234
• 3-{[3-(Methylamino)propyl]amino}propane-1-thiol--hydrogen chloride (1/2)

• Inchi： 1S/C7H18N2S.2ClH/c1-8-4-2-5-9-6-3-7-10;;/h8-10H,2-7H2,1H3;2*1H
• InChI Key： JRFHZIKODGKNSP-UHFFFAOYSA-N
• SMILES： Cl.Cl.SCCCNCCCNC

Computed Properties

• Exact Mass: 162.11924
• Monoisotopic Mass: 234.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 59.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.1Ų

Experimental Properties

• Boiling Point: 253.7°Cat760mmHg
• Flash Point: 107.2°C
• Refractive Index: 1.475
• PSA: 24.06